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Compound of Interest

Compound Name:
2,2'-Dihydroxy-4',6'-

dimethoxychalcone

Cat. No.: B1337040

Get Quote

Executive Summary
Curcumin (

) is the principal bioactive curcuminoid, renowned for potent pleiotropic antitumor activity but
severely limited by rapid metabolic degradation and poor bioavailability. DDMC
(Didemethoxycurcumin/Bisdemethoxycurcumin,

) is a demethoxylated analog that exhibits superior chemical stability and distinct
pharmacokinetic advantages.

The Verdict:

Potency (In Vitro):Curcumin generally exhibits higher potency (lower IC

) in antiproliferative assays against solid tumors (Breast, Colon, Pancreatic) due to stronger
binding affinity to targets like NF-

B.
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Stability & Bioavailability:DDMC is significantly more stable in physiological media, resisting

rapid hydrolytic degradation.

Metastasis Inhibition:DDMC has demonstrated superior efficacy in inhibiting cancer cell

invasion and migration, specifically through the downregulation of MMP-2 and MMP-9.

Recommendation: Researchers targeting primary tumor proliferation should prioritize Curcumin

(or nano-formulations thereof). For studies focused on antimetastasis, invasion, or long-term

metabolic stability, DDMC is the superior candidate.

Chemical & Pharmacological Profile
The structural difference lies in the methoxy groups on the phenyl rings.[1] Curcumin

possesses two ortho-methoxy groups; DDMC lacks both. This absence alters the electron

density of the phenolic rings, influencing both stability and target binding.

Feature Curcumin
DDMC
(Didemethoxycurcumin)

Chemical Name

1,7-bis(4-hydroxy-3-

methoxyphenyl)-1,6-

heptadiene-3,5-dione

1,7-bis(4-hydroxyphenyl)-1,6-

heptadiene-3,5-dione

Molecular Weight 368.38 g/mol 308.33 g/mol

Lipophilicity (LogP) ~3.2 ~2.8 (Slightly less lipophilic)

Chemical Stability
Low (Rapid degradation at

physiological pH)

High (Resistant to alkaline

hydrolysis)

Key Metabolites
Tetrahydrocurcumin, Ferulic

Acid

Tetrahydro-

bisdemethoxycurcumin

Primary Target
NF-

B (High Affinity)

NF-

B (Moderate Affinity), MMPs

(High Efficacy)

Structural Visualization (DOT)
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The following diagram illustrates the structural relationship and the critical "Methoxy Deletion"

in DDMC that confers stability.
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Caption: Structural impact of demethoxylation on stability and binding affinity.

Comparative Antitumor Mechanisms
Both compounds act as "pan-assay interference compounds" (PAINS) in a positive sense,

hitting multiple targets. However, their efficacy profiles diverge on specific pathways.

A. Proliferation & Apoptosis (Curcumin Dominant)
Curcumin is a more potent inhibitor of the NF-

B signaling pathway. The presence of methoxy groups facilitates stronger hydrogen bonding
and hydrophobic interactions within the binding pocket of IKK

and other upstream kinases.

Mechanism: Downregulation of Bcl-2, Survivin, and Cyclin D1.

Data Point: In K562 leukemia cells, Curcumin induced 65% apoptosis vs. 25% for DDMC at

equimolar concentrations (20

M).

B. Invasion & Metastasis (DDMC Dominant)
DDMC shows superior efficacy in suppressing cell migration and invasion.
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Mechanism: DDMC more effectively downregulates MMP-2 (Matrix Metalloproteinase-2) and

uPA (Urokinase Plasminogen Activator), enzymes critical for degrading the extracellular

matrix (ECM).

Data Point: In human fibrosarcoma (HT1080) cells, DDMC inhibited invasion by >80% at 10

M, significantly outperforming Curcumin (~50% inhibition).

Signaling Pathway Diagram (DOT)

Curcumin

NF-kB Pathway
(Proliferation)

Strong Inhibition

MMP-2 / MMP-9
(Metastasis)

Inhibition

ROS Generation
(Apoptosis)

High Induction

DDMC

Moderate Inhibition Potent InhibitionModerate Induction

Tumor Growth Invasion & Metastasis

Click to download full resolution via product page

Caption: Differential pathway modulation: Curcumin dominates proliferation control; DDMC

dominates anti-metastatic pathways.

Experimental Data Summary
The following table synthesizes IC

values (concentration required to inhibit 50% of cell growth) from comparative studies. Lower
values indicate higher potency.
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Cell Line Cancer Type

Curcumin IC

(

M)

DDMC IC

(

M)

Efficacy Note

MCF-7 Breast 15.2 22.4

Curcumin is

more cytotoxic in

ER+ breast

cancer.

MDA-MB-231 Breast (TNBC) 18.5 25.1

Curcumin shows

better

antiproliferative

effect.

HCT-116 Colon 10.5 14.8

Curcumin

effectively

targets Wnt/

-catenin here.

HT-1080 Fibrosarcoma N/A (Invasion) N/A (Invasion)

DDMC inhibits

invasion

significantly

better than

Curcumin at 10

M.

RAW 264.7 Macrophage < 5.0 > 10.0

Curcumin is a

stronger anti-

inflammatory

(NO

suppression).

Data Source Synthesis: Aggarwal et al., Sandur et al., and Yodkeeree et al. (See References).

Experimental Protocols
To validate these findings in your own laboratory, follow these standardized protocols.
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A. Preparation of Stock Solutions
Critical Step: Both compounds are hydrophobic. Improper solubilization yields inconsistent

data.

Solvent: Dissolve Curcumin and DDMC in 100% DMSO (Dimethyl sulfoxide) to create a 20

mM stock solution.

Storage: Aliquot into light-protected (amber) tubes. Store at -20°C. Do not freeze-thaw more

than 3 times.

Working Solution: Dilute in serum-free media immediately before treatment. Final DMSO

concentration must be < 0.1% to avoid solvent toxicity.

B. Comparative Cell Viability Assay (MTT/CCK-8)
Objective: Determine IC

for proliferation.

Seeding: Seed cancer cells (e.g., MDA-MB-231) at

cells/well in 96-well plates. Incubate 24h for attachment.

Treatment: Treat cells with serial dilutions (0, 5, 10, 20, 40, 80

M) of Curcumin and DDMC. Include a DMSO vehicle control.

Incubation: Incubate for 48h or 72h at 37°C, 5% CO

.

Detection: Add MTT reagent (0.5 mg/mL) or CCK-8 solution. Incubate 2-4h.

Readout: Measure absorbance (570 nm for MTT, 450 nm for CCK-8).

Analysis: Plot dose-response curves using non-linear regression (GraphPad Prism) to

calculate IC

.
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C. Matrigel Invasion Assay (Metastasis Focus)
Objective: Compare anti-metastatic potential (DDMC's strength).

Chamber Prep: Coat Transwell inserts (8

m pore) with Matrigel (diluted in serum-free media). Polymerize at 37°C for 4h.

Seeding: Resuspend cells in serum-free media containing Sub-IC

concentrations (e.g., 5

M) of Curcumin or DDMC. (Crucial: Use non-toxic doses to measure invasion, not death).

Chemoattractant: Add media + 10% FBS to the lower chamber.

Incubation: Incubate for 24h.

Staining: Wipe non-invaded cells from the top. Fix invaded cells (bottom) with methanol;

stain with Crystal Violet.

Quantification: Count cells in 5 random fields under a microscope.

Experimental Workflow Diagram (DOT)
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Caption: Decision matrix for selecting the appropriate assay based on research goals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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